![molecular formula C23H19N3O3 B3543406 3-({[5-(1H-benzimidazol-2-yl)-2-methylphenyl]amino}carbonyl)phenyl acetate](/img/structure/B3543406.png)
3-({[5-(1H-benzimidazol-2-yl)-2-methylphenyl]amino}carbonyl)phenyl acetate
Overview
Description
This compound is an anticoagulant that functions by directly inhibiting both free and fibrin-bound thrombin . It has been used as an air-stable n-type dopant in solution processed n-channel organic thin film transistors (OTFTs) .
Synthesis Analysis
The synthesis of this compound involves several steps. The IR spectrum shows absorption bands at 3,390 (NH benzimidazole); 3,278 (NH aminophenyl); 3,043 (CH arom); 2,922 (CH aliph); 1,673 (C=O); 1,603 (C=N), 1,548 (C=C arom) . The reaction showed tolerance toward aliphatic, heterocyclic aldehydes, and functional groups such as ester, nitro, and chloro on aromatic afforded the desired products in moderate yields .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using NMR spectroscopy. The 1H NMR spectrum (DMSO-d6, 500 MHz, δ ppm) shows peaks at 4.30 (s, 2H, CH2); 7.40 (m, 2H, H5, H6 benzimidazole moiety); 7.70 (m, 2H, H4, H7 benzimidazole moiety); 7.87 (d, 2H, J = 7.65, H2, H6
aminophenyl moiety); 8.15 (d, 2H, J = 7.65, H3, H5
aminophenyl moiety); 10.76 (s, 1H, NH aminophenyl, D2O exchangeable); 12.43 (br., 1H, NH benzimidazole, D2O exchangeable) . Chemical Reactions Analysis
The synthesis of this compound involves several chemical reactions. The reactions of the synthesis of 3-benzimidazoylquinoxalin-2(1H)-one 37s starting from 3-ethoxycarbonylmethylene-3,4-dihydroquinoxalin-2(1H)-one through the 3-(3,4-dihydroquinoxalin-2(1H)-on-3-yl)-1,2-dihydro-1,5-benzodiazepin-2(1H)-one hydrochloride 105 and 3-(benzimidazol-2-yl)methylenequinoxalin-2(1H)-one 107 have also been reexamined .Physical And Chemical Properties Analysis
The IR spectrum of this compound shows absorption bands at 3,390 (NH benzimidazole); 3,278 (NH aminophenyl); 3,043 (CH arom); 2,922 (CH aliph); 1,673 (C=O); 1,603 (C=N), 1,548 (C=C arom) . The pure product is a light-gray or beige powder with a melting point of 302–307 °C .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[3-[[5-(1H-benzimidazol-2-yl)-2-methylphenyl]carbamoyl]phenyl] acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O3/c1-14-10-11-16(22-24-19-8-3-4-9-20(19)25-22)13-21(14)26-23(28)17-6-5-7-18(12-17)29-15(2)27/h3-13H,1-2H3,(H,24,25)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUHDGWLUJMGHSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3N2)NC(=O)C4=CC(=CC=C4)OC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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